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The selection of a plasticizer is a critical determinant of the final properties, performance, and

safety of polymer-based products, particularly in sensitive applications such as medical devices

and pharmaceutical packaging. Dicyclohexyl phthalate (DCHP), a traditional phthalate

plasticizer, has come under increasing scrutiny due to toxicological concerns.[1][2] This has

driven the adoption of non-phthalate alternatives. This guide provides an objective comparison

of DCHP with three leading non-phthalate plasticizers: Dioctyl Terephthalate (DOTP),

Diisononyl Cyclohexane-1,2-dicarboxylate (DINCH), and Acetyl Tributyl Citrate (ATBC). The

comparison is supported by a review of performance data, detailed experimental protocols, and

conceptual diagrams to aid in material selection and development.

Executive Summary of Comparative Performance
The choice between DCHP and its alternatives involves a trade-off between plasticizing

efficiency, migration resistance, thermal stability, and biocompatibility. While DCHP is an

effective plasticizer, its toxicological profile, particularly its effects on the reproductive system, is

a significant drawback.[3][4] Non-phthalate alternatives like DOTP, DINCH, and ATBC generally

offer superior safety profiles with comparable or, in some cases, enhanced performance

characteristics.[5][6][7] DOTP is a versatile general-purpose replacement, DINCH is noted for

its low migration rate, making it ideal for sensitive applications, and ATBC, a bio-based

plasticizer, offers excellent biocompatibility and good performance.[5][6][8]
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Data Presentation: Quantitative Comparison of
Plasticizers
The following tables summarize key performance indicators for DCHP and the selected non-

phthalate alternatives when compounded with PVC. Values are collated from various sources

and should be considered representative. Actual performance will vary based on formulation

specifics (e.g., plasticizer concentration, stabilizers, and other additives).

Table 1: General and Physical Properties

Property DCHP DOTP DINCH ATBC

Chemical Family Phthalate Terephthalate Cyclohexanoate Citrate

CAS Number 84-61-7 6422-86-2 166412-78-8 77-90-7

Molecular Weight

( g/mol )
330.4 390.6 424.7 402.5

Density @ 20°C

(g/cm³)
~1.15 ~0.984[9] ~0.945[8] ~1.050[10]

Boiling Point (°C) 385 >380 394 331-410[11]

Flash Point (°C) 207 >200 224 204[12]

Table 2: Mechanical Properties in PVC (Typical Values)
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Property (at
~40-50 phr)

DCHP DOTP DINCH ATBC

Shore A

Hardness
~80-85 ~85-90 ~80-85 ~80-85

Tensile Strength

(MPa)
15-20 20-25[13] 18-23 18-24[10]

Elongation at

Break (%)
300-350 300-400[13] 350-450 350-450[10][14]

100% Modulus

(MPa)
8-12 10-14 9-13 9-13

Low-

Temperature

Flexibility (°C)

Moderate Good[9][15]
Excellent[8][16]

[17]
Good

Table 3: Performance and Safety Profile

Property DCHP DOTP DINCH ATBC

Plasticizing

Efficiency
High High High High

Volatility (Weight

Loss %)
Higher Low[15] Low[18] Very Low[11][12]

Migration

Resistance
Moderate Good[9][15] Excellent[5][17] Good[11]

Biocompatibility
Poor

(Reprotoxic)[1][2]
Good Excellent Excellent[6][7]

Biodegradability Low
Readily

Biodegradable

Inherently

Biodegradable

Readily

Biodegradable[1

1]
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Detailed methodologies are crucial for the accurate assessment and comparison of plasticizer

performance. The following protocols outline standard industry tests for key properties.

Evaluation of Mechanical Properties (Tensile Strength,
Elongation)

Method: ASTM D412 - "Standard Test Methods for Vulcanized Rubber and Thermoplastic

Elastomers—Tension" is often adapted. For plasticizer efficiency specifically, ASTM D2284 is

used.[19]

Protocol:

Sample Preparation: PVC is compounded with a specified concentration of the plasticizer

(e.g., 50 parts per hundred of resin - phr) and other additives (stabilizers, lubricants) using

a two-roll mill or an internal mixer. The compounded material is then compression molded

into uniform sheets of a specified thickness (e.g., 1-2 mm).

Specimen Cutting: Dumbbell-shaped test specimens are cut from the molded sheets using

a die.

Conditioning: Specimens are conditioned at a standard temperature and humidity (e.g., 23

± 2°C and 50 ± 5% relative humidity) for at least 24 hours.

Testing: The specimen is mounted in the grips of a universal testing machine (tensile

tester). It is then pulled at a constant rate of crosshead speed (e.g., 500 mm/min) until it

ruptures.

Data Collection: The force required to stretch the specimen and the corresponding

elongation are recorded. Tensile strength is calculated as the maximum force divided by

the original cross-sectional area. Elongation at break is the percentage increase in length

at the point of rupture.[20][21]

Plasticizer Migration and Volatility Testing
Migration refers to the transfer of the plasticizer to a contacting surface, while volatility is the

loss to the atmosphere.[22]
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Migration into Liquids (Extraction):

Method: ASTM D1239 - "Standard Test Method for Resistance of Plastic Films to

Extraction by Chemicals".[23]

Protocol:

A pre-weighed, precisely measured specimen of the plasticized PVC is fully immersed

in a test liquid (e.g., hexane for oily media, ethanol for aqueous/fatty media, or

deionized water) in a sealed container.[23]

The container is stored at a specified temperature (e.g., 25°C or 50°C) for a set duration

(e.g., 24 hours).

The specimen is removed, carefully dried, and re-weighed.

The percentage weight loss is calculated, representing the amount of plasticizer

extracted by the solvent.

Volatility (Loss on Heating):

Method: ISO 176:2005 - "Plastics — Determination of loss of plasticizers — Activated

carbon method".[23][24]

Protocol:

A pre-weighed disc of the plasticized PVC is placed in a container and surrounded by

activated carbon, ensuring no direct contact.

The container is placed in an oven at a specified temperature (e.g., 70°C or 100°C) for a

defined period (e.g., 24 hours). The activated carbon acts as a sink for the volatilized

plasticizer.

The sample is removed, cooled in a desiccator, and re-weighed.

The percentage weight loss is reported as the volatile loss.

Thermal Stability Assessment
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Method: Thermogravimetric Analysis (TGA).[25][26]

Protocol:

A small sample of the plasticizer (or the plasticized PVC) is placed in a crucible within the

TGA instrument.

The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere

(typically nitrogen to prevent oxidation).[27]

The instrument continuously measures the sample's weight as a function of temperature.

The onset of decomposition temperature (the point at which significant weight loss begins)

and the temperature of maximum decomposition rate are determined. Higher

decomposition temperatures indicate greater thermal stability.[25][28]

Mandatory Visualizations
The following diagrams illustrate key workflows and concepts relevant to the selection and

evaluation of plasticizers.
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Caption: Experimental workflow for evaluating plasticizer performance in PVC.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1670489?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Factors Material Properties

Application Suitability

Plasticizer Choice
(DCHP, DOTP, DINCH, ATBC)

Flexibility / Hardness

Durability
(Migration/Volatility)

Safety / Biocompatibility

Processing Stability

Concentration
(phr)

General Purpose PVC

Medical DevicesHigh Impact

High Impact

Food Contact
High Impact

Click to download full resolution via product page

Caption: Logical relationships in plasticizer selection for specific applications.
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Caption: Conceptual signaling pathway for DCHP-induced endocrine disruption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.teel.com/wp-content/uploads/2025/01/Using-Thermal-Analysis-to-Evaluate-Plasticizer-in-Medical-Products.pdf
https://www.mdpi.com/2073-4360/17/23/3209
https://www.researchgate.net/figure/The-results-of-the-thermal-analysis-of-the-plasticizers_tbl2_351930692
https://www.benchchem.com/product/b1670489#comparative-study-of-dchp-and-alternative-non-phthalate-plasticizers
https://www.benchchem.com/product/b1670489#comparative-study-of-dchp-and-alternative-non-phthalate-plasticizers
https://www.benchchem.com/product/b1670489#comparative-study-of-dchp-and-alternative-non-phthalate-plasticizers
https://www.benchchem.com/product/b1670489#comparative-study-of-dchp-and-alternative-non-phthalate-plasticizers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

